4-chloro-1-ethyl-3-nitro-1H-pyridin-2-one

• CAS No.: 921214-31-5
• Molecular Formula: C7H7ClN2O3
• Molecular Weight: 202.59 g/mol
• IUPAC Name: 4-chloro-1-ethyl-3-nitropyridin-2-one
• InChI: InChI=1S/C7H7ClN2O3/c1-2-9-4-3-5(8)6(7(9)11)10(12)13/h3-4H,2H2,1H3
• InChI Key: JTTSADGEZIOAHB-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CC(=C(C1=O)[N+](=O)[O-])Cl

Description

4-chloro-1-ethyl-3-nitro-1H-pyridin-2-one is a useful research compound. Its molecular formula is C7H7ClN2O3 and its molecular weight is 202.59 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 1-ethyl-4-hydroxy-3-nitro-1H-pyridine-2-one (1.0 g, 5.43 mmol) in POCl3 (8.33 g, 54.3 mmol) was heated at refluxed for 1 h. After cooling to room temperature, the solvent was evaporated under reduced pressure and water was carefully added to the chilled residue. The mixture was neutralized with 2 N NaOH, extracted with CHCl3, washed with brine, dried over MgSO4 and concentrated under reduced pressure. The resulting solid was washed with Et2O to give 4-chloro-1-ethyl-3-nitro-1H-pyridin-2-one (0.58 g, 53% yield). 1H-NMR (CDCl3): δ, 7.48 (d, 1H, J=7.6 Hz), 6.37 (d, 1H, J=7.6 Hz), 4.07 (q, 2H, J=7.2 Hz), 1.40 (t, 3H, J=7.2 Hz). MS: calculated for C7H7ClN2O3+H 203.0; found: 203.1.